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Compound of Interest

Compound Name: Dibenzylamine

cat. No.: B1670424

Dibenzylamine: Physicochemical Properties

For Immediate Release

This technical data sheet provides fundamental physicochemical information for
Dibenzylamine, a secondary amine utilized in various industrial and research applications. The
following data has been compiled for researchers, scientists, and drug development
professionals.

Dibenzylamine is an organic compound with the chemical formula C14H15N.[1][2][3][4] It is
also represented as (C6H5CH2)2NH.[5] The molecular weight of Dibenzylamine is
approximately 197.28 g/mol .

Below is a summary of the key quantitative data for Dibenzylamine:

Parameter Value Reference
Molecular Formula C14H15N

Molecular Weight 197.28 g/mol

Alternate Formula (C6H5CH2)2NH

Note: Slight variations in molecular weight may be noted across different sources due to
computational methods.
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Further details on experimental protocols and signaling pathways are beyond the scope of this
document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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